molecular formula C13H14FNO3 B1437260 (4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid CAS No. 886363-63-9

(4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid

Cat. No. B1437260
CAS RN: 886363-63-9
M. Wt: 251.25 g/mol
InChI Key: BDORXXXEFSZGOZ-UHFFFAOYSA-N
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Description

(4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid, also known as 4-Fluoro-PPA, is an organic compound that is widely used in scientific research. It is a member of the piperidine family and is often used as an intermediate in the synthesis of other compounds. It has been studied for its potential applications in the fields of biochemistry, pharmacology, and drug development.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel compounds through the synthesis of derivatives involving (4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid. For instance, novel Mannich bases bearing a pyrazolone moiety were synthesized, characterized, and their electrochemical behavior studied through techniques like polarography and cyclic voltammetry. These compounds were synthesized via the Mannich reaction, highlighting their potential for further electrochemical applications (Naik et al., 2013).

Antimicrobial Activity

Some synthesized fluorinated compounds, including derivatives of (4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid, have shown promising antimicrobial activity. A study focused on benzothiazolo imidazole compounds derived from 4-Fluoro-3-chloroanilline, revealing significant antimicrobial properties against various pathogens (Sathe et al., 2011).

Anticancer Activity

Novel fluoro substituted benzo[b]pyran compounds, synthesized through the reaction with chloroacetic acid and aromatic aldehyde, were tested against human cancer cell lines, showcasing their potential as anticancer agents at low concentrations compared to reference drugs (Hammam et al., 2005).

Electrochemical and Kinetic Studies

Kinetic and thermodynamic studies on the oxidation of 4-Oxo-4-phenyl Butanoic Acid by various agents in an aqueous acetic acid medium have been conducted. These studies offer insights into the reaction mechanisms and potential applications of these compounds in electrochemical sensors or as intermediates in synthetic chemistry (Yogananth & Mansoor, 2015).

Application in Carbohydrate Chemistry

The synthesis and application of a protected glycosyl donor involving the (4-Fluoro-phenyl)-(4-oxo-piperidin-1-yl)-acetic acid derivative have been explored for its use in carbohydrate chemistry. This research contributes to the development of new methodologies for the protection and deprotection of hydroxyl groups in complex sugar molecules (Spjut et al., 2010).

properties

IUPAC Name

2-(4-fluorophenyl)-2-(4-oxopiperidin-1-yl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14FNO3/c14-10-3-1-9(2-4-10)12(13(17)18)15-7-5-11(16)6-8-15/h1-4,12H,5-8H2,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDORXXXEFSZGOZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1=O)C(C2=CC=C(C=C2)F)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14FNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80661395
Record name (4-Fluorophenyl)(4-oxopiperidin-1-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80661395
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

251.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

886363-63-9
Record name (4-Fluorophenyl)(4-oxopiperidin-1-yl)acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80661395
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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